Cas no 1823375-29-6 (ethyl 5-chloro-4-fluoro-2-hydroxybenzoate)

• Product Name: ethyl 5-chloro-4-fluoro-2-hydroxybenzoate
• CAS No: 1823375-29-6
• MF: C₉H₈ClFO₃
• MW: 218.61
• CID: 5306563
• PubChem ID: 72698288
• Update Time: 2025-06-13

ethyl 5-chloro-4-fluoro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-chloro-4-fluoro-2-hydroxybenzoate
• 1823375-29-6

• Inchi： 1S/C9H8ClFO3/c1-2-14-9(13)5-3-6(10)7(11)4-8(5)12/h3-4,12H,2H2,1H3
• InChI Key： DRQKQYMKJISYLQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=C(F)C=C1O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 5-chloro-4-fluoro-2-hydroxybenzoate

Recent Advances in the Study of Ethyl 5-Chloro-4-Fluoro-2-Hydroxybenzoate (CAS: 1823375-29-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-4-fluoro-2-hydroxybenzoate (CAS: 1823375-29-6) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique halogenated aromatic structure, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and inflammatory disorders. Recent studies have highlighted its role in modulating enzyme activity and its utility in the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of ethyl 5-chloro-4-fluoro-2-hydroxybenzoate as a precursor in the synthesis of potent antimicrobial agents. Researchers utilized this compound to develop a series of derivatives that exhibited strong inhibitory activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study emphasized the importance of the chloro and fluoro substituents in enhancing the compound's binding affinity to bacterial target proteins.

In addition to its antimicrobial potential, ethyl 5-chloro-4-fluoro-2-hydroxybenzoate has been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. The researchers attributed this effect to the compound's ability to inhibit NF-κB signaling pathways, suggesting its potential as a lead compound for developing new anti-arthritis therapies.

From a synthetic chemistry perspective, advances in the production and purification of ethyl 5-chloro-4-fluoro-2-hydroxybenzoate have been achieved through innovative catalytic methods. A 2024 paper in Organic Process Research & Development described a novel palladium-catalyzed coupling reaction that improved the yield and scalability of this compound, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate further research and development efforts involving this key intermediate.

The pharmacokinetic profile of ethyl 5-chloro-4-fluoro-2-hydroxybenzoate derivatives has also been a focus of recent investigations. Studies have shown that the introduction of the fluoro substituent significantly enhances metabolic stability while maintaining favorable absorption characteristics. These findings, published in Drug Metabolism and Disposition, provide valuable insights for medicinal chemists working to optimize the drug-like properties of compounds derived from this scaffold.

Looking forward, ethyl 5-chloro-4-fluoro-2-hydroxybenzoate continues to be a promising building block in pharmaceutical research. Current clinical investigations are exploring its derivatives as potential treatments for neglected tropical diseases, with preliminary results showing encouraging activity against Trypanosoma cruzi, the causative agent of Chagas disease. As research progresses, this compound and its analogs are expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.